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Compound of Interest

Compound Name: Feracryl

CAS No.: 15773-23-6

Cat. No.: B1216049

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of different concentrations of Feracryl, a
topical hemostatic agent. The following sections detail its performance against alternatives,

supported by experimental data, to assist in the selection of the most effective formulation for

various research and clinical applications.

Executive Summary
Feracryl is a sterile, biocompatible, and absorbable hemostatic agent composed of a

polyacrylic acid polymer with iron. Its primary mechanism of action involves the rapid

absorption of fluid from the blood, which concentrates platelets and clotting factors at the

bleeding site, and the formation of a physical barrier upon contact with blood proteins.

Additionally, Feracryl actively promotes the coagulation cascade. This guide focuses on the

comparative efficacy of different concentrations of Feracryl, providing quantitative data to

support decision-making in hemostasis management.
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Data Presentation: Performance of Feracryl
Concentrations
The following tables summarize the key performance indicators of Feracryl at different

concentrations based on available preclinical and clinical data.

Table 1: Preclinical Efficacy of Feracryl Concentrations in a Rat Gingival Incision Model

Concentration
Mean Bleeding Time
(seconds)

Control (No Hemostatic
Agent)

Feracrylum 1% 103[1] 221[1]

Feracrylum 4% 50[1] 221[1]

This preclinical data demonstrates a dose-dependent response, with the 4% concentration of

Feracryl exhibiting a significantly faster time to hemostasis compared to the 1% concentration

in a controlled animal model.[1]

Table 2: Clinical Efficacy of 1% Feracryl in Tonsillectomy

Treatment Group
Mean Intra-operative Blood
Loss (ml)

Mean Intra-operative Time
(minutes)

1% Feracrylum 26.67 ± 4.81 19.83 ± 3.93

Control (No Feracrylum) 44.70 ± 7.59 27.16 ± 3.35

In a clinical setting, the application of 1% Feracryl during tonsillectomy resulted in a statistically

significant reduction in both intra-operative blood loss and the duration of the surgical

procedure.

Table 3: Comparative Efficacy of 1% Feracryl in Dental Extractions in Anticoagulated Patients
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Treatment Group
Post-Extraction Bleeding on Day 1
(Number of Patients)

1% Feracrylum 1

5% Tranexamic Acid (TXA) 5

Normal Saline (Control) 9

This study highlights the superior performance of 1% Feracrylum in managing post-operative

bleeding in a high-risk patient population, showing a significantly lower incidence of bleeding

compared to both an active comparator and a placebo.[2]

Mechanism of Action
Feracryl's hemostatic effect is multifactorial, involving both a physical and a biochemical

mechanism. Upon application to a bleeding site, the polyacrylate polymer rapidly absorbs water

from the blood. This action concentrates platelets and coagulation factors, accelerating the

formation of a primary platelet plug.[3] Simultaneously, Feracryl interacts with blood proteins,

particularly albumin, to form a gelatinous physical barrier that seals the wound.[1] Furthermore,

Feracryl has been shown to activate thrombin, a key enzyme in the coagulation cascade,

which in turn catalyzes the conversion of fibrinogen to fibrin, leading to the formation of a stable

fibrin clot.[4][5]

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below to

ensure reproducibility and aid in the design of future studies.

Preclinical Rat Gingival Incision Model
Objective: To compare the hemostatic efficacy of 1% and 4% Feracryl solutions.

Animal Model: Wistar rats.

Procedure:

Anesthetize the rats according to institutional guidelines.
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Create a standardized horizontal incision, 2 mm in length, in the gingival tissue.

Immediately after the incision, apply the designated hemostatic agent (1% Feracrylum, 4%

Feracrylum, or no treatment for the control group) to the bleeding site.

Start a stopwatch at the moment of application.

Continuously observe the wound for the cessation of bleeding.

Record the time to hemostasis, defined as the time when no visible bleeding is observed for

a continuous period of 30 seconds.

Statistically analyze the bleeding times between the different treatment groups.

Clinical Evaluation in Tonsillectomy
Objective: To evaluate the efficacy of 1% Feracryl in reducing intra-operative blood loss and

surgical time during tonsillectomy.

Study Design: A prospective, randomized, controlled clinical trial.

Patient Population: Patients undergoing elective tonsillectomy.

Procedure:

Randomly assign patients to either the Feracrylum group or the control group.

Perform the tonsillectomy using a standardized surgical technique (e.g., cold steel

dissection).

In the Feracrylum group, apply a 1% Feracrylum solution to the tonsillar fossa immediately

after the removal of each tonsil.

In the control group, standard hemostatic procedures (e.g., pressure with gauze) are used

without the application of Feracrylum.

Measure the intra-operative blood loss by weighing the surgical swabs and measuring the

volume of blood in the suction container.
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Record the total intra-operative time from the initial incision to the final closure.

Statistically compare the mean blood loss and operative time between the two groups.
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Caption: Feracryl's dual-action hemostatic mechanism.

Experimental Workflow for Preclinical Evaluation
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Caption: Workflow for in vivo evaluation of Feracryl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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